Cas no 2229430-07-1 (3-(3-ethylthiophen-2-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3-ethylthiophen-2-yl)-2,2-dimethylpropanoic acid
• CAS No: 2229430-07-1
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 5839267
• PubChem ID: 165613411
• Update Time: 2023-12-15

3-(3-ethylthiophen-2-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethylthiophen-2-yl)-2,2-dimethylpropanoic acid
• EN300-1731843
• 2229430-07-1

• Inchi： 1S/C11H16O2S/c1-4-8-5-6-14-9(8)7-11(2,3)10(12)13/h5-6H,4,7H2,1-3H3,(H,12,13)
• InChI Key： SPWHXYPFDWYIED-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 212.08710092g/mol
• Monoisotopic Mass: 212.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų